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Compound of Interest

Compound Name: eIF4A3-IN-13

Cat. No.: B15139715 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Eukaryotic initiation factor 4A3 (eIF4A3), a DEAD-box RNA helicase, is a core component of

the exon junction complex (EJC).[1][2] The EJC is assembled on spliced mRNAs and is

involved in post-transcriptional processes such as mRNA export, cytoplasmic localization, and

nonsense-mediated mRNA decay (NMD).[1][3][4] eIF4A3 plays a crucial role in these

processes, and its dysregulation has been implicated in various diseases, including cancer.[5]

[6] This makes eIF4A3 an attractive target for therapeutic intervention.

eIF4A3-IN-13 is a potent inhibitor of eIF4A3. It is an analog of silvestrol and has been shown to

interfere with the assembly of the eIF4F translation complex.[7] This document provides

detailed protocols for the preparation of eIF4A3-IN-13 stock solutions for use in research and

drug development applications.

Quantitative Data Summary
A summary of the key quantitative data for eIF4A3-IN-13 is provided in the table below for easy

reference.
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Property Value Reference

Molecular Formula C₂₈H₂₈ClNO₆ [7]

Molecular Weight 509.98 g/mol [7]

Target
Eukaryotic Initiation Factor

(eIF)
[7]

Pathway Cell Cycle/DNA Damage [7]

EC50 (myc-LUC) 0.6 nM [7]

EC50 (tub-LUC) 15 nM [7]

Growth Inhibition EC50 (MDA-

MB-231 cells)
0.4 nM [7]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of
eIF4A3-IN-13
This protocol describes the preparation of a 10 mM stock solution of eIF4A3-IN-13 in DMSO.

Materials:

eIF4A3-IN-13 (solid powder)

Dimethyl sulfoxide (DMSO), anhydrous, molecular biology grade

Microcentrifuge tubes (1.5 mL)

Pipette and sterile pipette tips

Vortex mixer

Analytical balance

Procedure:
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Safety Precautions: Work in a chemical fume hood and wear appropriate personal protective

equipment (PPE), including a lab coat, safety glasses, and gloves.

Weighing the Compound:

Tare a clean, dry 1.5 mL microcentrifuge tube on an analytical balance.

Carefully weigh out 1 mg of eIF4A3-IN-13 powder into the tared tube. Record the exact

weight.

Calculating the Volume of DMSO:

Use the following formula to calculate the volume of DMSO required to achieve a 10 mM

concentration:

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Concentration (mol/L)

For 1 mg of eIF4A3-IN-13 (MW = 509.98 g/mol ):

Volume (L) = (0.001 g / 509.98 g/mol ) / 0.010 mol/L = 0.000196 L

Volume (µL) = 196 µL

Dissolving the Compound:

Add the calculated volume (196 µL) of anhydrous DMSO to the microcentrifuge tube

containing the eIF4A3-IN-13 powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved. A brief sonication may be used to aid dissolution if necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller volumes (e.g.,

10-20 µL) in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[7] Ensure the tubes are sealed tightly and protected from
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light.[7]

Diagrams
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Caption: Experimental workflow for preparing and using eIF4A3-IN-13.
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Caption: Inhibition of eIF4F complex assembly by eIF4A3-IN-13.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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